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7-O-methylisoflavones
7-O-Methylisoflavones are a class of plant-derived phytoestrogens, characterized by the presence of a methoxy group at the 7-position in their isoflavone structure. These compounds exhibit various bioactivities and have been extensively studied for their potential health benefits.
Primarily found in legumes such as soybeans and other related plants, 7-O-methylisoflavones are structurally similar to genistein but with a methylation at the 7-position. This modification can influence their biological properties, potentially enhancing their absorption or bioavailability compared to their non-methylated counterparts.
Research has shown that 7-O-methylisoflavones may have positive effects on bone health and cardiovascular function due to their weak estrogenic activity. However, further studies are needed to fully understand their mechanisms of action and potential applications in the development of functional foods or dietary supplements.

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Inulosucrase Enzyme: A Key Player in Sucrose Metabolism and Pharmaceutical ApplicationsInulosucrase Enzyme: A Key Player in Sucrose Metabolism and Pharmaceutical Applications Inulosucrase is a unique enzyme that has garnered significant attention in the fields of chemistry and biomedicine due to its role in sucrose metabolism and its potential for pharmaceutical applications. This article delves into the structure, function, and diverse uses of Inulosucrase, highlighting its imp...
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